Cas no 30467-62-0 (4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl-)

4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl- structure
30467-62-0 structure
Product name:4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl-
CAS No:30467-62-0
MF:C7H12N2O
MW:140.182981491089
CID:314216
PubChem ID:141564

4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrazol-4-one,3,5-dihydro-3,3,5,5-tetramethyl-
    • 4H-Pyrazole-4-one, 3,5-dihydro-3,3,5,5-tetramethyl-
    • 3,3,5,5-tetramethylpyrazol-4-one
    • AKOS006279475
    • 30467-62-0
    • 3,3,5,5-tetramethyl-3,5-dihydro-pyrazol-4-one
    • SCHEMBL10962613
    • 4H-Pyrazole-4-one,3,5-dihydro-3,3,5,5-tetramethyl-
    • DTXSID70184543
    • Inchi: InChI=1S/C7H12N2O/c1-6(2)5(10)7(3,4)9-8-6/h1-4H3
    • InChI Key: IOJIPAUDDGMFOR-UHFFFAOYSA-N
    • SMILES: CC1(C)C(=O)C(C)(C)N=N1

Computed Properties

  • Exact Mass: 140.09506
  • Monoisotopic Mass: 140.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.8Ų
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.07
  • Boiling Point: 170°Cat760mmHg
  • Flash Point: 59.7°C
  • Refractive Index: 1.517
  • PSA: 41.79

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